4-iodo-1-methyl-1H-pyrrole-2-carbaldehyde

• IUPAC Name: 4-iodo-1-methylpyrrole-2-carbaldehyde
• InChI: InChI=1S/C6H6INO/c1-8-3-5(7)2-6(8)4-9/h2-4H,1H3
• InChI Key: GHHYKNRBUUPSEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C=O)I
• Molecular Formula: C6H6INO
• DSSTOX Substance ID: DTXSID801262249
• Molecular Weight: 235.02 g/mol
• CAS RN: 40566-08-3

Description

“4-iodo-1-methyl-1H-pyrrole-2-carbaldehyde” is a chemical compound that has been synthesized for research purposes. It is a halogenated pyrrole building block that has been used in Suzuki-Miyaura coupling reactions.

Synthesis Analysis

The compound was synthesized during research aimed at producing suitable halogenated pyrrole building blocks for Suzuki-Miyaura coupling reactions. In the crystal structure, the molecules are planar and exhibit N-H…O bonding to form centrosymmetric dimers.

Molecular Structure Analysis

The molecular formula of “this compound” is C6H6INO. The InChI code is 1S/C6H6INO/c1-8-3-5(7)2-6(8)4-9/h2-4H,1H3.

Chemical Reactions Analysis

The compound has been used in Suzuki-Miyaura coupling reactions. It has also been mentioned in the context of the synthesis of pyrrolemarumine.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 235.02 and a melting point of 64-67°C.

Scientific Research Applications

1. Applications in Magnetic Materials

4-Iodo-1-methyl-1H-pyrrole-2-carbaldehyde has been used in the synthesis of supramolecular chains. In one study, it was utilized as a ligand for the coordination of paramagnetic transition metal ions, leading to the creation of a {Mn(III)25} barrel-like cluster. This cluster exhibits single-molecule magnetic behavior, indicating potential applications in magnetic materials and nanotechnology (Giannopoulos et al., 2014).

2. Photochemical Behavior

The compound's photochemical properties have been explored in various studies. For instance, research on the photochemical behavior of iodo-substituted pyrroles, including this compound, has shown unique reactions when irradiated in the presence of aromatic compounds, leading to potential applications in photochemical synthesis (D’Auria et al., 1997).

3. Organic Synthesis and Pharmaceutical Applications

This compound has also been instrumental in organic synthesis. A recent study presented a facile route for accessing 4-iodopyrrole-2-carbaldehydes from pyridinium salts, highlighting its versatility in synthesizing diverse pyrrole derivatives. This method is noted for its atom- and step-economy, functional group tolerance, and high regioselectivity, making it valuable for pharmaceutical applications (Tang et al., 2023).

4. Synthesis of Natural Compound Analogs

In another study, this compound was used in synthesizing an analogue of undecylprodigiosin, a known immunosuppressive drug. This synthesis showcases its potential in the creation of bioactive molecule analogs (D’Auria et al., 1999).

5. Studies in Molecular Structure and Bonding

The compound has also been a subject of study in understanding molecular structures and bonding. Research involving derivatives of pyrrole-2-carbaldehyde,which includes this compound, has provided insights into molecular conformations, stability, and intramolecular hydrogen bonding. These studies are crucial in understanding the physical and chemical properties of these compounds, which can have implications in materials science and molecular design (Dubis & Grabowski, 2003).

6. Potential in Drug Synthesis

The compound's derivatives have been explored as intermediates in the synthesis of small molecule anticancer drugs. This highlights its potential role in the pharmaceutical industry, particularly in the development of novel therapeutic agents (Wang et al., 2017).

Safety and Hazards

The compound is classified as an irritant. It has hazard statements H302, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.